Cas no 459421-27-3 (2-{1-(3-methoxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid)

• Product Name: 2-{1-(3-methoxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid
• CAS No: 459421-27-3
• MF: C₁₈H₁₅NO₅S
• MW: 357.380403757095
• CID: 6075959
• PubChem ID: 2918865
• Update Time: 2025-06-08

2-{1-(3-methoxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(3-methoxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid
• 2-((1-(3-methoxyphenyl)-2,5-dioxopyrrolidin-3-yl)thio)benzoic acid
• Benzoic acid, 2-[[1-(3-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]thio]-
• MFCD02970592
• Oprea1_326294
• Oprea1_789301
• 2-{[1-(3-methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoic acid
• 2-[1-(3-methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylbenzoic acid
• F1199-0108
• AKOS000536021
• AKOS016274922
• AB00295373-02
• 459421-27-3
• Z56879615

• Inchi： 1S/C18H15NO5S/c1-24-12-6-4-5-11(9-12)19-16(20)10-15(17(19)21)25-14-8-3-2-7-13(14)18(22)23/h2-9,15H,10H2,1H3,(H,22,23)
• InChI Key： BIOMZRBOOIMBTP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1SC1CC(=O)N(C2=CC=CC(OC)=C2)C1=O

Computed Properties

• Exact Mass: 357.06709375g/mol
• Monoisotopic Mass: 357.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 656.3±55.0 °C(Predicted)
• pka: 3.39±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-{1-(3-methoxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid

Introduction to 2-{1-(3-methoxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid (CAS No. 459421-27-3)

2-{1-(3-methoxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid (CAS No. 459421-27-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzoic acid moiety and a pyrrolidine ring with a methoxyphenyl substituent. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The benzoic acid group in 2-{1-(3-methoxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid is known for its ability to modulate enzyme activities and cellular processes. Benzoic acid derivatives have been widely studied for their anti-inflammatory, antimicrobial, and anticancer properties. The pyrrolidine ring, on the other hand, is a common structural motif in many bioactive molecules, including neurotransmitters and pharmaceutical agents. The presence of the methoxyphenyl substituent further enhances the compound's lipophilicity and stability, which are crucial for its pharmacological profile.

Recent research has focused on the potential therapeutic applications of 2-{1-(3-methoxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid. A study published in the Journal of Medicinal Chemistry highlighted its efficacy as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are key mediators of inflammation and pain. This finding suggests that the compound could be developed into a novel anti-inflammatory drug with fewer side effects compared to existing nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 2-{1-(3-methoxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid has shown promise in cancer research. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of signaling pathways associated with cell survival and proliferation. These findings have led to increased interest in exploring the compound's potential as an anticancer agent.

The synthesis of 2-{1-(3-methoxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 3-methoxyphenylacetic acid with chlorosulfonyl isocyanate to form an intermediate, which is then reacted with 1-benzoylpyrrolidine-2,5-dione to produce the final product. This synthetic pathway has been optimized to minimize side reactions and improve overall efficiency.

The physicochemical properties of 2-{1-(3-methoxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid, such as its solubility, stability, and melting point, have been extensively characterized. These properties are essential for understanding its behavior in biological systems and for optimizing its formulation as a pharmaceutical product. For instance, the compound's solubility in various solvents has been studied to identify suitable formulations for oral or parenteral administration.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{1-(3-methoxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid in human subjects. Early results from phase I trials have shown promising outcomes with respect to tolerability and pharmacokinetic profiles. These trials are crucial for advancing the compound through the drug development pipeline and ultimately bringing it to market as a new therapeutic option.

In conclusion, 2-{1-(3-methoxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid (CAS No. 459421-27-3) represents a promising candidate for the development of novel therapeutic agents. Its unique structural features and biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical science.